Cas no 2228136-90-9 (methyl 4-1-(2-aminoethyl)cyclopropyl-2-methylbenzoate)

• Product Name: methyl 4-1-(2-aminoethyl)cyclopropyl-2-methylbenzoate
• CAS No: 2228136-90-9
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5996003
• PubChem ID: 165609572
• Update Time: 2025-11-07

methyl 4-1-(2-aminoethyl)cyclopropyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(2-aminoethyl)cyclopropyl-2-methylbenzoate
• methyl 4-[1-(2-aminoethyl)cyclopropyl]-2-methylbenzoate
• EN300-1741125
• 2228136-90-9

• Inchi： 1S/C14H19NO2/c1-10-9-11(14(5-6-14)7-8-15)3-4-12(10)13(16)17-2/h3-4,9H,5-8,15H2,1-2H3
• InChI Key： XBSBXOAEXPOCEZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)C1(CCN)CC1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-1-(2-aminoethyl)cyclopropyl-2-methylbenzoate

Research Brief on Methyl 4-1-(2-aminoethyl)cyclopropyl-2-methylbenzoate (CAS: 2228136-90-9)

Methyl 4-1-(2-aminoethyl)cyclopropyl-2-methylbenzoate (CAS: 2228136-90-9) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and benzoate structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its mechanisms of action, biological activity, and future research directions.

The synthesis of methyl 4-1-(2-aminoethyl)cyclopropyl-2-methylbenzoate involves multi-step organic reactions, with recent advancements in catalytic methods improving yield and purity. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity. The presence of the cyclopropyl ring and the aminoethyl side chain is believed to contribute to its biological activity, particularly in modulating specific protein-protein interactions or enzyme functions. Preliminary studies suggest that this compound may exhibit activity against certain disease targets, including inflammatory pathways and oncogenic proteins.

In vitro and in vivo studies have demonstrated that methyl 4-1-(2-aminoethyl)cyclopropyl-2-methylbenzoate exhibits moderate to high binding affinity for select biological targets. For instance, recent research has explored its potential as an inhibitor of kinases involved in cell signaling pathways. The compound's ability to penetrate cell membranes and its stability under physiological conditions have also been investigated, with promising results indicating its suitability for further drug development. Additionally, structure-activity relationship (SAR) studies have been conducted to optimize its pharmacological profile, with modifications to the cyclopropyl and benzoate moieties showing significant effects on potency and selectivity.

One of the most notable findings is the compound's potential application in oncology. Recent preclinical studies have highlighted its ability to induce apoptosis in certain cancer cell lines, possibly through the inhibition of key survival pathways. Furthermore, its low cytotoxicity in normal cells suggests a favorable therapeutic window. However, further studies are required to elucidate its exact mechanism of action and to assess its efficacy in more complex biological systems, such as animal models of disease.

Despite these promising results, challenges remain in the development of methyl 4-1-(2-aminoethyl)cyclopropyl-2-methylbenzoate as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic optimization and rigorous testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound through the drug discovery pipeline.

In conclusion, methyl 4-1-(2-aminoethyl)cyclopropyl-2-methylbenzoate (CAS: 2228136-90-9) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable lead compound for the development of novel therapeutics. Future research should focus on refining its pharmacological properties, exploring its therapeutic potential in various disease models, and addressing the challenges associated with its development. This compound exemplifies the ongoing innovation in chemical biology and underscores the importance of interdisciplinary collaboration in advancing drug discovery.